Cas no 3819-00-9 (Piperacetazine)

• Product Name: Piperacetazine
• CAS No: 3819-00-9
• MF: C₂₄H₃₀N₂O₂S
• MW: 410.572205066681
• MDL: MFCD00069051
• CID: 308020
• PubChem ID: 19675
• Update Time: 2025-06-08

Piperacetazine Chemical and Physical Properties

Names and Identifiers

• Piperacetazine
• 1-[10-[3-[4-(2-hydroxyethyl)piperidin-1-yl]propyl]phenothiazin-2-yl]ethanone
• Ethanone,1-[10-[3-[4-(2-hydroxyethyl)-1-piperidinyl]propyl]-10H-phenothiazin-2-yl]-
• PIPERACETAZINE, USP STANDARD
• 1-(10-{3-[4-(2-hydroxy-ethyl)-piperidin-1-yl]-propyl}-10H-phenothiazin-2-yl)-ethanone
• 1-(3-<2-Acetyl-phenothiazinyl-(10)>-propyl)-4-<2-hydroxy-aethyl>-piperidin
• 2-acetyl-10-(3-[4-(2-hydroxyethyl)piperidino]propyl)phenothiazine
• EINECS 223-312-0
• PC-1421
• Piperacetazin
• Piperacetazina [INN-Spanish]
• Piperacetazinum [INN-Latin]
• Piperazetazina [DCIT]
• Psymod
• Quide
• SC 9794
• DTXCID903481
• 1-(10-{3-[4-(2-hydroxyethyl)-1-piperidinyl]propyl}-10H-phenothiazin-2-yl)ethanone
• SR-01000841199-2
• Pharmakon1600-01503874
• SMR001233431
• PIPERACETAZINE [VANDF]
• SPBio_002908
• HMS3369H17
• AB00514021
• 1-(10-{3-[4-(2-hydroxyethyl)piperidin-1-yl]propyl}-10H-phenothiazin-2-yl)ethanone
• Ethanone, 1-[10-[3-[4-(2-hydroxyethyl)-1-piperidinyl]propyl]-10H-phenothiazin-2-yl]-
• 1-(10-(3-[4-(2-Hydroxyethyl)-1-piperidinyl]propyl)-10H-phenothiazin-2-yl)ethanone #
• 2-Acetyl-10-(3-(4-(beta-hydroxyethyl)piperidino)propyl)phenothiazine
• PIPERACETAZINE [GREEN BOOK]
• MLS002154124
• 10-(3-(4-(2-Hydroxyethyl)piperidino)propyl)phenothiazin-2-yl methyl ketone
• NSC760067
• Q3905512
• 1-[10-[3-[4-(2-hydroxyethyl)-1-piperidinyl]propyl]-2-phenothiazinyl]ethanone
• HMS1571A18
• CAS-3819-00-9
• BPBio1_001074
• SR-01000841199
• Prestwick1_001048
• Quide (TN)
• 3819-00-9
• HMS3715A18
• Piperacetazina (INN-Spanish)
• PIPERACETAZINE [WHO-DD]
• AB00514021_06
• UNII-KL6248WNW4
• 1-(10-(3-(4-(2-Hydroxyethyl)-1-piperidinyl)propyl)-10H-phenothiazin-2-yl)ethanone
• NCGC00016642-04
• AKOS030526141
• PIPERACETAZINE (MART.)
• KL6248WNW4
• SCHEMBL148569
• HY-B1152
• Prestwick0_001048
• 10-[3-[4-(2-hydroxyethyl)piperidino]propyl]phenothiazin-2-yl methyl ketone
• Piperacetazinum
• Piperacetazine (USAN/INN)
• PIPERACETAZINE(250MG)
• CCG-213229
• Piperacetazinum (INN-Latin)
• HMS2098A18
• Piperacetazine [USAN:USP:INN]
• AS-56571
• Ethanone, 1-(10-(3-(4-(2-hydroxyethyl)-1-piperidinyl)propyl)-10H-phenothiazin-2-yl)-
• CHEBI:92293
• NCGC00016642-02
• HMS2230G17
• Tox21_110540_1
• PIPERACETAZINE [INN]
• PIPERACETAZINE [MART.]
• DTXSID7023481
• Prestwick2_001048
• Piperacetazine (USAN:USP:INN)
• CHEMBL1584
• 1-(10-{3-[4-(2-HYDROXYETHYL)PIPERIDIN-1-YL]PROPYL}-10H-PHENOTHIAZIN-2-YL)ETHAN-1-ONE
• Piperacetazina
• D02679
• NS00030354
• CS-4756
• D85498
• BSPBio_000976
• Ketone, 10-(3-(4-(2-hydroxyethyl)piperidino)propyl)phenothiazin-2-yl methyl
• PIPERACETAZINE [MI]
• PIPERACETAZINE [ORANGE BOOK]
• Prestwick3_001048
• NSC 760067
• Z2065671295
• NCGC00016642-01
• Tox21_110540
• PIPERACETAZINE [USAN]
• EN300-221562
• NCGC00179353-01
• Piperazetazina
• NSC-760067
• 2-Acetyl-10-(3-(4-(.beta.-hydroxyethyl)piperidino)propyl)phenothiazine
• BRD-K16277217-001-10-9
• DA-76910

• MDL： MFCD00069051
• Inchi： 1S/C24H30N2O2S/c1-18(28)20-7-8-24-22(17-20)26(21-5-2-3-6-23(21)29-24)13-4-12-25-14-9-19(10-15-25)11-16-27/h2-3,5-8,17,19,27H,4,9-16H2,1H3
• InChI Key： BTFMCMVEUCGQDX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=C(C(C)=O)C=CC1=2)CCCN1CCC(CCO)CC1

Computed Properties

• Exact Mass: 410.20300
• Monoisotopic Mass: 410.20279938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.0802 (rough estimate)
• Melting Point: 99°C
• Refractive Index: 1.6360 (estimate)
• PSA: 69.08000
• LogP: 4.97930

Piperacetazine Security Information

• Signal Word：Warning
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines